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Introduction

Cocaine- and amphetamine-regulated transcript (CART) peptides are crucial neuromodulators
in the central nervous system, implicated in a variety of physiological processes including the
regulation of feeding behavior, energy homeostasis, and reward pathways.[1] The biologically
active fragment, CART (55-102), has been a particular focus of research due to its potent
appetite-suppressing effects. This technical guide provides an in-depth overview of the effects
of rat CART (55-102) on feeding behavior, compiling quantitative data from key studies,
detailing experimental methodologies, and illustrating the underlying signaling pathways.

Core Effects on Feeding Behavior and Body Weight

Intracerebroventricular (ICV) administration of CART (55-102) consistently inhibits food intake
in rats in a dose-dependent manner.[2][3] This anorexigenic effect is observed in both freely
feeding and food-restricted animals.[3] Chronic central infusion of CART (55-102) leads to
sustained reductions in food intake and body weight gain in both lean and diet-induced obese
rats.[4]

Quantitative Data Summary

The following tables summarize the quantitative effects of CART (55-102) on food intake and
related parameters from various studies.
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Table 1: Effect of Intracerebroventricular (ICV) CART (55-102) on Liquid Diet Intake in Male
Sprague-Dawley Rats

. . Initial Lick
6-Hour Ensure % Reduction Meal Size
Dose (ug) . . . Rate
Intake (Licks) vs. Saline (Licks) . .
(Licks/min)
01 No significant No significant No significant
' change change change
No significant No significant
0.5 - 192+4
change change
Significantly
1.0 - Decreased 130.8 + 27.0
decreased
Significantly
2.0 - Decreased 66.1 + 26.2
decreased
) ) ] 188.9+125t0
Saline Baseline 0% Baseline

201.2+19.8

Data extracted from a study on the microstructure of licking behavior, indicating that CART (55-
102) dose-dependently decreases meal size and the rate of ingestion.[5]

Table 2: Effect of Chronic ICV Infusion of CART (55-102) on Body Weight and Food Intake in
High-Fat-Fed Obese Rats (6-Day Treatment)

Cumulative Body Weight

Treatment Daily Food Intake (g)
Change (g)
o ) Markedly and sustainedly
CART (55-102) Significantly lower than vehicle
inhibited
Vehicle Baseline Baseline

This study highlights the long-term efficacy of central CART (55-102) in managing obesity-
related parameters.[4]
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Table 3: Effect of Paraventricular Nucleus (PVN) Overexpression of CART on Food Intake and
Body Weight in Male Wistar Rats

Cumulative Food Cumulative Food
Group Intake (Normal Intake (High-Fat Body Weight Gain
Chow) Diet)
rAAV-CART 4% increase 6% increase Increased
rAAV-EGFP (Control) Baseline Baseline Baseline

Interestingly, chronic overexpression of CART specifically in the PVN resulted in an orexigenic
effect, suggesting a complex, site-dependent role for CART in appetite regulation.[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below
are summarized protocols from key studies on CART (55-102) and feeding behavior.

Intracerebroventricular (ICV) Cannulation and Injection

e Animal Model: Adult male Sprague-Dawley or Wistar rats are commonly used.[5][7]

o Surgery: Rats are anesthetized with an appropriate anesthetic agent. A guide cannula is
stereotaxically implanted into the lateral cerebral ventricle.

 Verification: Cannula placement is often verified by a dipsogenic response to an angiotensin
Il injection.

« Injection Procedure: Conscious, freely moving rats receive microinjections of CART (55-102)
dissolved in sterile saline. The injection volume is typically around 5 ul, administered over a
short period.[5]

Monitoring of Feeding Behavior

 Liquid Diet Consumption: Lickometer systems can be used to monitor the ingestion of a
liquid diet, providing detailed data on the microstructure of feeding, including lick frequency,
meal size, and meal duration.[5]
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» Solid Food Intake: For solid chow, food is weighed at regular intervals to determine the
amount consumed.

o Behavioral Observation: In some studies, animal behavior is recorded and scored for
activities such as eating, grooming, and motor abnormalities to assess the specificity of the
peptide's effect on feeding.[8]

Chronic Infusion Studies

o Methodology: For chronic administration, an osmotic minipump is connected to the ICV
cannula to deliver a continuous infusion of CART (55-102) or vehicle over several days.[4]

o Parameters Monitored: Daily food intake and body weight are recorded. At the end of the
study, plasma levels of metabolic hormones like insulin and leptin may be measured.[4]

Signaling Pathways and Interactions

The anorexigenic effects of CART (55-102) are mediated through its interaction with various
hypothalamic circuits involved in energy homeostasis.

Interaction with Leptin and Neuropeptide Y (NPY)

Leptin, an adiposity signal, is known to regulate the expression of CART.[3] Leptin upregulates
CART mRNA in the arcuate nucleus of the hypothalamus, suggesting that CART may mediate
some of the anorexigenic effects of leptin.[5] Conversely, CART (55-102) can block the potent
orexigenic (appetite-stimulating) effects of Neuropeptide Y (NPY).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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